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Introduction
3-Isocyanatopropyltriethoxysilane (ICPTES), CAS No. 24801-88-5, is a bifunctional

organosilane featuring both a reactive isocyanate group and hydrolyzable ethoxysilyl groups.

This dual reactivity makes it a valuable crosslinker and adhesion promoter in the formulation of

adhesives, sealants, and coatings.[1][2] It is particularly effective at enhancing the adhesion of

urethane and silicone systems to various substrates, including glass and metals.[1][2]

However, the chemical properties that make ICPTES useful also render it significantly

hazardous. It is acutely toxic, particularly via inhalation, and is severely corrosive to skin and

eyes.[3][4][5] The isocyanate group is highly reactive with water, including moisture in the air, in

a reaction that liberates ethanol.[3] Therefore, strict adherence to safety protocols is mandatory

to mitigate risks in a laboratory setting. These notes provide detailed protocols for the safe

handling, storage, and disposal of ICPTES.

Hazard Identification and Summary
ICPTES is classified as a hazardous substance with multiple critical risks. It is fatal if inhaled,

causes severe skin burns and eye damage, and is harmful if swallowed or in contact with skin.
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[3][4][6] It can also cause respiratory and skin sensitization.[3][4] The primary hazards are

summarized in the table below.

Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity,

Inhalation
Category 1 / 2 Danger

H330: Fatal if inhaled.

[3][4][6]

Skin Corrosion /

Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage.[3][4][6]

Serious Eye Damage Category 1 Danger
H318: Causes serious

eye damage.[3][4]

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.[3][4][6]

Acute Toxicity, Dermal Category 4 Warning

H312: Harmful in

contact with skin.[3][4]

[6]

Respiratory

Sensitization
Category 1 Danger

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.[4]

Skin Sensitization Category 1 Warning

H317: May cause an

allergic skin reaction.

[6]

Flammability Combustible Liquid Warning
H227: Combustible

liquid.[3]

Physical and Chemical Properties
The physical and chemical characteristics of ICPTES are critical for understanding its behavior

and handling requirements.
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Property Value

CAS Number 24801-88-5[1][7][8]

Molecular Formula C10H21NO4Si[3]

Molecular Weight 247.36 g/mol [6]

Appearance Colorless to light yellow liquid[1][5]

Boiling Point 283 °C (lit.)[1][9][10]

Density 0.999 g/mL at 25 °C (lit.)[1][9][10]

Flash Point 106.5 °C (223.7 °F) - closed cup

Water Solubility Reacts with water (hydrolyzes)[1][10]

Protocols for Safe Handling and Storage
Engineering Controls

Ventilation: All work with ICPTES must be conducted in a certified chemical fume hood to

prevent inhalation of vapors.[7][11] General laboratory ventilation is insufficient. Ensure that

eyewash stations and safety showers are readily accessible in the immediate work area.[3]

[7][11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ICPTES.
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Protection Type Specification

Respiratory

A NIOSH-certified full-face respirator with a

combination organic vapor/acid gas (yellow

cartridge) is required if there is any risk of

exposure.[3]

Eye / Face

Tight-sealing chemical safety goggles and a

face shield are mandatory.[3][9] Contact lenses

should not be worn.[3]

Hand
Neoprene or nitrile rubber gloves are required.

[3] Inspect gloves for integrity before each use.

Body

A chemically resistant lab coat or apron and

closed-toe shoes are required.[3][9] For larger

quantities, chemically resistant coveralls may be

necessary.

Hygiene Measures
Do not eat, drink, or smoke in areas where ICPTES is handled or stored.[3]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3][7]

Remove any contaminated clothing immediately and wash it before reuse.[3][9]

Storage Protocol
Container: Keep the container tightly closed when not in use.[3][7][9][11]

Atmosphere: Store under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent reaction

with moisture.[7][11][12]

Location: Store in a cool, dry, and well-ventilated area designated for corrosive and toxic

materials.[3][7][11] The storage area should be locked.[3][9]
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Incompatibilities: Segregate from incompatible materials such as water, moisture, amines,

and strong oxidizing agents.[3][7][11][12]

Ignition Sources: Store away from heat, sparks, and open flames.[3][7][12] Use proper

grounding procedures to avoid static electricity.[3]

Emergency Protocols
First Aid Measures
Immediate medical attention is required for any exposure.

Exposure Route First Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Do not use mouth-to-mouth

resuscitation. Call a poison center or doctor

immediately.[3][4][7]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin with large amounts of

water for at least 15 minutes, preferably under a

safety shower. Get immediate medical attention.

[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Get immediate medical

attention.[3][4][9]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison center

or doctor immediately.[3][4][9]

Spill Cleanup Protocol (Minor Spills < 100 mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12890&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC391900250&countryCode=US&language=en
https://www.chinacouplingagents.com/uploads/15822/files/MSDS--3-Isocyanatopropyltriethoxysilane.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12890&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chinacouplingagents.com/uploads/15822/files/MSDS--3-Isocyanatopropyltriethoxysilane.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107620-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12890&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107620-SDS-EN.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107620-SDS-EN.pdf
https://www.cfmats.com/uploads/file/cfs-885-3-isocyanatopropyltriethoxysilane-ghs-sds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SII6455.0-msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107620-SDS-EN.pdf
https://www.cfmats.com/uploads/file/cfs-885-3-isocyanatopropyltriethoxysilane-ghs-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Only personnel trained in hazardous spill response should perform cleanup. If the spill is

large, involves a fire, or you are uncertain, evacuate the area and call emergency services.

Evacuate and Alert: Immediately alert personnel in the area and evacuate non-essential

individuals.[3][13]

Don PPE: Before approaching the spill, don the full PPE specified in section 3.2, including

respiratory protection.

Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

Contain Spill: Prevent the spill from spreading or entering drains by diking with a dry, inert

absorbent material (e.g., sand, clay, or a commercial sorbent).[3][13][14] Do not use

combustible materials like sawdust.[15]

Absorb Liquid: Cover the spill with the dry absorbent material, working from the outside in.

[16] Mix gently with a non-sparking scoop until the liquid is fully absorbed.[3][16]

Collect Waste: Carefully scoop the absorbed material into a designated, labeled, wide-mouth

container for hazardous waste.[3] Crucially, fill the container only halfway to allow for

potential gas evolution and do not seal it tightly.[13][17]

Decontaminate Area: Prepare a decontamination solution. Two recommended formulations

are:

Formulation 1: 5-10% sodium carbonate and 0.2-2% liquid detergent in water.[13][17]

Formulation 2: 3-8% concentrated ammonia and 0.2-2% liquid detergent in water (Note:

This requires excellent ventilation).[13][17]

Apply Decontaminant: Mop the spill area with the decontamination solution and let it sit for at

least 10 minutes.[17]

Final Cleanup: Absorb the decontamination solution with fresh absorbent material and place

it in the same open waste container. Wipe the area with soap and water, and collect this

rinse water and wipes for hazardous disposal.
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Dispose of PPE: Remove and decontaminate or dispose of all PPE as hazardous waste.

Waste Disposal Protocol
All ICPTES waste, including empty containers and cleanup materials, is considered hazardous

waste and must be disposed of accordingly.

Waste Collection:

Collect pure waste ICPTES and reaction residues in a dedicated, clearly labeled

hazardous waste container.

Collect spill cleanup materials in a separate, open-top container that is clearly labeled.[13]

[17] Do not mix with other waste streams.

Neutralization (for spill residue):

Move the half-full, unsealed container of absorbed spill waste to a safe, well-ventilated

location (like the back of a fume hood).

Slowly add a decontamination solution (see section 4.2, step 7) to the container to

neutralize the residual isocyanate. Be aware that this reaction produces carbon dioxide

gas.[17]

Container Management:

Never completely fill or tightly seal a waste container holding ICPTES or its cleanup

materials due to the risk of pressurization from CO2 evolution.[13][17]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[3][13]

Follow all federal, state, and local regulations for hazardous waste disposal.[7][11][13][18]

[19] Incineration at a licensed facility is a common disposal method.[3][12]

Do not pour ICPTES waste down the drain or dispose of it with regular trash.[9]
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Caption: Standard workflow for handling 3-Isocyanatopropyltriethoxysilane.

Minor Spill Cleanup Protocol

Spill Occurs

Alert Others & Evacuate Area

Assess Spill Size

Spill is Large (>100mL)
Call Emergency Services

Large

Don Full PPE
(incl. Respirator)

Minor

Contain with Dry Absorbent

Absorb Spill Material

Collect in OPEN Waste Container
(Fill < 1/2 full)

Decontaminate Area
(e.g., Sodium Carbonate Solution)

Collect Decon Waste

Arrange for Hazardous Waste Disposal
(via EHS)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1197299?utm_src=pdf-body
https://www.benchchem.com/product/b1197299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Emergency response workflow for a spill incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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